Cas no 135546-76-8 (Benzamide,N-[[[2-(aminocarbonyl)phenyl]amino]thioxomethyl]-3-methyl-)

• Product Name: Benzamide,N-[[[2-(aminocarbonyl)phenyl]amino]thioxomethyl]-3-methyl-
• CAS No: 135546-76-8
• MF: C₁₆H₁₅N₃O₂S
• MW: 313.374202013016
• CID: 1238443
• Update Time: 2024-08-03

Benzamide,N-[[[2-(aminocarbonyl)phenyl]amino]thioxomethyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[[[2-(aminocarbonyl)phenyl]amino]thioxomethyl]-3-methyl-
• N-[(2-carbamoylphenyl)carbamothioyl]-3-methylbenzamide
• Benzamide, N-[[[2-(aminocarbonyl)phenyl]amino]thioxomethyl]-3-methyl-

• Inchi： 1S/C16H15N3O2S/c1-10-5-4-6-11(9-10)15(21)19-16(22)18-13-8-3-2-7-12(13)14(17)20/h2-9H,1H3,(H2,17,20)(H2,18,19,21,22)
• InChI Key： ONMHPFFUMJRWAO-UHFFFAOYSA-N
• SMILES： C(NC(NC1=CC=CC=C1C(N)=O)=S)(=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 313.08865

Experimental Properties

• Density: 1.341±0.06 g/cm3(Predicted)
• PSA: 84.22
• pka: 9.15±0.70(Predicted)